Cas no 121885-09-4 (N-(tert-Butyl)piperazine-2-carboxamide)

N-(tert-Butyl)piperazine-2-carboxamide structure
121885-09-4 structure
Product Name:N-(tert-Butyl)piperazine-2-carboxamide
CAS No:121885-09-4
MF:C9H19N3O
MW:185.266661882401
CID:135602
PubChem ID:11008617
Update Time:2025-04-19

N-(tert-Butyl)piperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(tert-Butyl)piperazine-2-carboxamide
    • 2-Piperazinecarboxamide,N-(1,1-dimethylethyl)-
    • Piperazine-2-tert-butylamide
    • 2-Piperazinecarboxamide,N-(1,1-dimethylethyl)-(9CI)
    • N-TERT-BUTYLPIPERAZINE-2-CARBOXAMIDE
    • Piperazine-2-carboxylic acid tert-butylamide
    • Piperazine-2-tert-Butyramide
    • p67183
    • 121885-09-4
    • FT-0706753
    • SCHEMBL3652033
    • (s)-(-)-2-t-butyl-2-piperazinecarboxamide
    • FT-0643598
    • OEZDMLLCIUSINT-UHFFFAOYSA-N
    • (r,s)-piperazine-2-tert-butylcarboxamide
    • DTXSID40451673
    • A804806
    • N-tert-butyl-2-piperazine carboxamide
    • AKOS012403005
    • MDL: MFCD06657544
    • Inchi: 1S/C9H19N3O/c1-9(2,3)12-8(13)7-6-10-4-5-11-7/h7,10-11H,4-6H2,1-3H3,(H,12,13)
    • InChI Key: OEZDMLLCIUSINT-UHFFFAOYSA-N
    • SMILES: O=C(C1CNCCN1)NC(C)(C)C

Computed Properties

  • Exact Mass: 185.15297
  • Monoisotopic Mass: 185.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 0.984
  • Boiling Point: 368.2°Cat760mmHg
  • Flash Point: 156.1°C
  • Refractive Index: 1.462
  • PSA: 53.16
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